Cas no 1803584-72-6 (5-(Difluoromethoxy)pyridine-2-carboxamide)

• Product Name: 5-(Difluoromethoxy)pyridine-2-carboxamide
• CAS No: 1803584-72-6
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 5718940
• PubChem ID: 57475671
• Update Time: 2025-10-29

5-(Difluoromethoxy)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2588671
• 5-(difluoromethoxy)pyridine-2-carboxamide
• MLGXVCUWKLLENR-UHFFFAOYSA-N
• 1803584-72-6
• EN300-138348
• 5-(Difluoromethoxy)pyridine-2-carboxamide

• Inchi： 1S/C7H6F2N2O2/c8-7(9)13-4-1-2-5(6(10)12)11-3-4/h1-3,7H,(H2,10,12)
• InChI Key： MLGXVCUWKLLENR-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(N)=O)C=C1)F

Computed Properties

• Exact Mass: 188.03973376g/mol
• Monoisotopic Mass: 188.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-(Difluoromethoxy)pyridine-2-carboxamide

5-(Difluoromethoxy)pyridine-2-carboxamide: A Comprehensive Overview

5-(Difluoromethoxy)pyridine-2-carboxamide, also known by its CAS number 1803584-72-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The structure of 5-(difluoromethoxy)pyridine-2-carboxamide consists of a pyridine ring substituted with a difluoromethoxy group at the 5-position and a carboxamide group at the 2-position. These substituents confer unique electronic and steric properties, making this compound a promising candidate for various chemical and biological applications.

The synthesis of 5-(difluoromethoxy)pyridine-2-carboxamide typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and amidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound. Such improvements are critical for its potential use in large-scale production or as an intermediate in drug development.

One of the most intriguing aspects of 5-(difluoromethoxy)pyridine-2-carboxamide is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). AChE inhibition is a key therapeutic target for conditions like Alzheimer's disease, making this compound a potential lead for drug development. Furthermore, recent research has explored its role as a modulator of ion channels, which could have implications in treating cardiovascular diseases.

In addition to its pharmacological applications, 5-(difluoromethoxy)pyridine-2-carboxamide has shown promise in agrochemicals. Its ability to inhibit plant pathogens such as fungi and bacteria makes it a candidate for developing new pesticides or fungicides. This application aligns with the growing demand for sustainable agricultural practices that minimize environmental impact while maintaining crop productivity.

The structural versatility of 5-(difluoromethoxy)pyridine-2-carboxamide also lends itself to materials science applications. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs). The electron-withdrawing nature of the carboxamide group enhances the electroluminescent properties of these materials, potentially leading to more efficient and cost-effective OLED technologies.

Recent studies have further elucidated the mechanism of action of 5-(difluoromethoxy)pyridine-2-carboxamide. Through computational modeling and experimental validation, researchers have identified key interactions between this compound and its target proteins. These insights are crucial for optimizing its bioavailability and reducing potential side effects, which are critical factors in drug development.

In conclusion, 5-(difluoromethoxy)pyridine-2-carboxamide, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. Its potential in pharmacology, agrochemistry, and materials science underscores the importance of further investigations into its properties and uses. As advancements in synthetic methods and biological understanding continue to unfold, this compound is poised to make significant contributions to various industries.